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Compound of Interest

Compound Name: 4-lodo-6-methylpyrimidine
CAS No.: 1378865-35-0
Cat. No.: B1382970
Get Quote
. J

Executive Summary

¢ Chemical Class: Halogenated Heterocycle (Organoiodide).

» Primary Hazard: Skin/Eye Irritant; Potential Respiratory Sensitizer; Emission of toxic lodide
vapors (HI/I2) upon thermal decompaosition.

o Disposal Method:High-Temperature Incineration with flue gas scrubbing.

» Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers or acids.[1]

Chemical Profile & Hazard Identification

Before disposal, verify the material against this profile to ensure compatibility with waste
streams.
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Property Specification Operational Implication

Chemical Name 4-lodo-6-methylpyrimidine Target compound.[2]

Verify label matches this

CAS Number 16155-63-6 )
registry number.
Requires solid waste
Physical State Solid (Crystalline Powder) containers; avoid dust
generation.
High lodine content requires
Molecular Formula CsHsIN2 scrubber-equipped
incineration.
. N ) Store in amber glass; keep
Reactivity Sensitive to Light/Heat o
cool until disposal.
- o ) Risk of Explosion/Toxic Gas:
Incompatibilities Strong Oxidizers, Strong Acids

Do not mix in waste drums.

Pre-Disposal: Segregation & Handling (Self-Validating
Protocol)

This protocol is "self-validating” because it forces a physical check of the waste stream's state
before it leaves your control.

Step 1: Purity Check
* Is the material pure solid?

Proceed to Stream A.

¢ Is the material dissolved in solvent?
Proceed to Stream B.
Step 2: Compatibility Test (Small Scale)

o Why? To prevent drum over-pressurization.
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o Take a small aliquot (10-50 mg) of the waste.

« Mix with the intended waste stream solvent (e.g., non-halogenated organic waste) in a fume
hood.

o Observation: If bubbling, heat generation, or color change (iodine release) occurs, DO NOT
BULK. Package as a separate "Lab Pack."

Step 3: Packaging
o Container: High-density polyethylene (HDPE) or Amber Glass.
e Labeling: Must read "Hazardous Waste - Halogenated Organic Solid".

o Specific Warning: Add secondary label: "Contains lodine - Potential Acid Gas Source."”

Disposal Workflow (Decision Logic)

The following diagram illustrates the decision matrix for disposing of 4-lodo-6-
methylpyrimidine.
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Figure 1: Decision tree for the safe segregation and disposal of halogenated pyrimidine waste.
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Destruction Methodology

Why Incineration? Chemical treatment (e.g., hydrolysis) is often ineffective for the pyrimidine
ring, which is highly stable. Furthermore, chemical oxidation can liberate elemental lodine (

), a toxic corrosive vapor.

Required Method: Rotary Kiln Incineration
o Temperature: Primary chamber

; Secondary chamber

e Residence Time:

seconds in secondary chamber.

e Scrubbing: The facility must utilize a Wet Scrubber (Caustic Soda/NaOH).
o Mechanism:[2] The combustion generates Hydrogen lodide (HI) and

. The caustic scrubber neutralizes these acid gases into harmless salts (Nal).

Emergency Spill Procedures

Immediate Action Plan:
o Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Wear Nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is present,
use an N95 or P100 patrticulate respirator.

e Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel or use a
HEPA vacuum dedicated to hazardous waste.
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o Liquid Spill: Absorb with vermiculite or sand. Do NOT use sawdust (combustible reaction
risk with iodine compounds).

o Decontamination: Clean the surface with a dilute solution of Sodium Thiosulfate (5-10%)
followed by soapy water.

o Why? Thiosulfate reduces any liberated lodine (
, brown) to colorless lodide (

), reducing volatility and toxicity.

Regulatory Compliance (USA Focus)

e RCRA Classification:
o This specific compound is not listed on the EPA "P" or "U" lists.

o However, it must be characterized. If dissolved in a flammable solvent, it carries the D001
(Ignitable) code.

o If the waste contains significant halogenated solvents (like DCM), it may carry F-listed
codes (e.g., F002).

e DOT Shipping Name (Generic):

o Proper Shipping Name: Waste Organohalogen compound, solid, n.o.s. (4-lodo-6-
methylpyrimidine).

o Hazard Class: 9 (Miscellaneous) or 6.1 (Toxic) depending on toxicity data (Assume 6.1 for
high caution).

o Packing Group: Ill.

References

e PubChem.4-lodo-6-methylpyrimidine Compound Summary. National Library of Medicine.
Available at: [Link]
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e US EPA.Hazardous Waste Incineration Guidance (Combustion of Halogenated Organics).
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]

e To cite this document: BenchChem. [Proper Disposal Procedures: 4-lodo-6-
methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1382970/docs#proper-disposal-procedures-4-iodo-6-
methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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